2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C23H20ClN5O2S
• Molecular Weight: 466 g/mol
• IUPAC Name: 2-chloro-N-[[4-methyl-5-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C23H20ClN5O2S/c1-29-20(13-25-22(31)18-8-4-5-9-19(18)24)27-28-23(29)32-14-21(30)26-17-11-10-15-6-2-3-7-16(15)12-17/h2-12H,13-14H2,1H3,(H,25,31)(H,26,30)
• InChI Key: KCWWYQMNEJOGAP-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)CNC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is a member of the triazole family of chemicals and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases such as arthritis. It has also been shown to have anti-tumor effects, which may make it useful in the treatment of cancer. In addition, this compound has been shown to have anti-viral effects, which may make it useful in the treatment of viral infections.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a useful tool for researchers who are studying various biological processes. However, one limitation of using this compound is that it can be difficult to synthesize and may not be readily available in large quantities.

Future Directions

There are several future directions that could be explored with regards to 2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide. One potential direction is to study its potential use in the treatment of various diseases, including cancer and viral infections. Another potential direction is to study its mechanism of action in more detail, in order to better understand how it works and how it can be used to develop new drugs. Finally, researchers could explore ways to synthesize this compound more efficiently, in order to make it more readily available for use in lab experiments.

Synthesis Methods

The synthesis of 2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide is a complex process that involves several steps. The first step involves the reaction of 2-chlorobenzoyl chloride with 4-methyl-5-mercapto-1,2,4-triazole to form 2-chloro-N-(4-methyl-5-mercapto-1,2,4-triazol-3-yl)benzamide. This compound is then reacted with 2-(naphthalen-2-ylamino)-2-oxoethanethiol to form the final product.

Scientific Research Applications

2-chloro-N-[(4-methyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzamide has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. It has also been studied for its potential use in the treatment of various diseases, including cancer and viral infections.